Cas no 23803-74-9 (1,3-Benzenediol, 2,5-bis(1,1-dimethylethyl)-)

1,3-Benzenediol, 2,5-bis(1,1-dimethylethyl)- structure
23803-74-9 structure
Product Name:1,3-Benzenediol, 2,5-bis(1,1-dimethylethyl)-
CAS No:23803-74-9
MF:C14H22O2
MW:222.323284626007
CID:1415161
Update Time:2024-08-15

1,3-Benzenediol, 2,5-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 2,5-bis(1,1-dimethylethyl)-
    • Inchi: 1S/C14H22O2/c1-13(2,3)9-7-10(15)12(11(16)8-9)14(4,5)6/h7-8,15-16H,1-6H3
    • InChI Key: OCCQOCISRBRNKY-UHFFFAOYSA-N
    • SMILES: C1(O)=CC(C(C)(C)C)=CC(O)=C1C(C)(C)C

Computed Properties

  • Exact Mass: 222.16206

Experimental Properties

  • Density: 1.012±0.06 g/cm3(Predicted)
  • Boiling Point: 338.9±12.0 °C(Predicted)
  • PSA: 40.46
  • pka: 10.95±0.15(Predicted)
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